Cas no 106785-01-7 (Benzene, 1,1'-(1,2-ethynediyl)bis[4-(phenylethynyl)-)

• Product Name: Benzene, 1,1'-(1,2-ethynediyl)bis[4-(phenylethynyl)-
• CAS No: 106785-01-7
• MF: C₃₀H₁₈
• MW: 378.463927745819
• CID: 1184210
• PubChem ID: 15470978
• Update Time: 2025-04-20

Benzene, 1,1'-(1,2-ethynediyl)bis[4-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethynyl)-4-[2-[4-(2-phenylethynyl)phenyl]ethynyl]benzene
• 1,1'-(Ethyne-1,2-diyl)bis[4-(phenylethynyl)benzene]
• 106785-01-7
• DTXSID10573078
• Benzene, 1,1'-(1,2-ethynediyl)bis[4-(phenylethynyl)-

• Inchi： 1S/C30H18/c1-3-7-25(8-4-1)11-13-27-15-19-29(20-16-27)23-24-30-21-17-28(18-22-30)14-12-26-9-5-2-6-10-26/h1-10,15-22H
• InChI Key： XHPZXKSRNGWWIE-UHFFFAOYSA-N
• SMILES： C1(C#CC2C=CC(C#CC3C=CC=CC=3)=CC=2)C=CC(C#CC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 478.17226
• Monoisotopic Mass: 378.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0